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Compound of Interest

Compound Name:
4-Methylbenzylidene-4-

methylaniline

Cat. No.: B2402642 Get Quote

A Comparative Analysis of 4-Methylbenzylidene-4-methylaniline and N-benzylideneaniline

This guide provides a detailed comparative analysis of two Schiff bases: 4-
Methylbenzylidene-4-methylaniline and N-benzylideneaniline. The comparison covers their

synthesis, physicochemical properties, and spectroscopic characterization, supported by

experimental data and protocols for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
The introduction of methyl groups onto the aromatic rings of N-benzylideneaniline to form 4-
Methylbenzylidene-4-methylaniline influences its physical and chemical properties. The table

below summarizes the key physicochemical data for both compounds.
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Property
4-Methylbenzylidene-4-
methylaniline

N-benzylideneaniline

Molecular Formula C₁₅H₁₅N C₁₃H₁₁N

Molecular Weight 209.29 g/mol [1][2] 181.24 g/mol

Appearance Not specified
White to light yellow crystalline

powder[3][4]

Melting Point Not specified 52-54 °C[3][4]

Boiling Point Not specified 300 °C

Solubility Not specified

Soluble in ethanol, ether,

chloroform, and acetic

anhydride; partially soluble in

water.

CAS Number 16979-20-7[1][2] 538-51-2

Synthesis and Reactivity
Both 4-Methylbenzylidene-4-methylaniline and N-benzylideneaniline are synthesized via a

condensation reaction, a classic example of Schiff base formation, between an aromatic

aldehyde and a primary amine.

General Synthesis Reaction:

General Synthesis of N-Benzylideneanilines

Reactants

Products
Ar-CHO

Ar-CH=N-Ar'

+

Ar'-NH2

H2O
+
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Caption: General reaction scheme for the synthesis of Schiff bases.

For N-benzylideneaniline, the reaction involves benzaldehyde and aniline. For 4-
Methylbenzylidene-4-methylaniline, the reactants are 4-methylbenzaldehyde and 4-

methylaniline. The presence of methyl groups, which are electron-donating, on both aromatic

rings of 4-Methylbenzylidene-4-methylaniline can increase the electron density on the imine

nitrogen, potentially affecting its basicity and reactivity compared to the unsubstituted N-

benzylideneaniline. Aromatic aldehydes generally react readily and quantitatively with amines

to form imines, often at room temperature.[5]

Experimental Protocols
Synthesis of N-benzylideneaniline Derivatives
A general procedure for the synthesis of N-benzylideneaniline and its derivatives involves the

following steps:

Dissolve equimolar amounts of the corresponding aromatic aldehyde (e.g., benzaldehyde or

4-methylbenzaldehyde) and aromatic amine (e.g., aniline or 4-methylaniline) in a suitable

solvent, such as ethanol or methanol.[6]

Add a catalytic amount of a weak acid, like glacial acetic acid, to the mixture.[7]

Reflux the reaction mixture for a specified period, typically a few hours, while monitoring the

reaction progress using thin-layer chromatography (TLC).[3][6]

After completion, the reaction mixture is cooled, and the precipitated solid product is

collected by filtration.

The crude product is then purified by recrystallization from a suitable solvent, such as

ethanol.[6]

Characterization Methods
The synthesized Schiff bases are typically characterized using various spectroscopic

techniques:
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Infrared (IR) Spectroscopy: The formation of the imine bond is confirmed by the presence of

a characteristic C=N stretching vibration band in the IR spectrum, typically observed in the

region of 1600-1650 cm⁻¹. For N-benzylideneaniline, this peak is observed around 1625

cm⁻¹.[3][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The formation of the Schiff base is confirmed by a singlet signal for the

azomethine proton (-CH=N-) in the downfield region of the spectrum, typically between δ

8.0 and 10.0 ppm.[3][8] The aromatic protons appear as multiplets in their characteristic

regions.

¹³C NMR: The carbon of the azomethine group (-CH=N-) gives a characteristic signal in

the range of δ 158-194 ppm.[3][8]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the

synthesized compound. The mass spectrum will show a molecular ion peak (M+)

corresponding to the molecular weight of the Schiff base.[9]

Structural Diagrams
Chemical Structures

N-benzylideneaniline 4-Methylbenzylidene-4-methylaniline

C₁₃H₁₁N C₁₅H₁₅N

Click to download full resolution via product page

Caption: Molecular structures of the compared Schiff bases.

Reactivity and Application Comparison
Imines, or Schiff bases, are versatile compounds with a range of applications. The reactivity of

the C=N double bond is central to their chemical behavior. They can act as nucleophiles at the
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nitrogen atom or as electrophiles at the carbon atom, especially after protonation of the

nitrogen.[10]

N-benzylideneaniline serves as a fundamental model for aromatic Schiff bases and is used

in the synthesis of various organic compounds and as a ligand in coordination chemistry.[3]

[11] Studies have shown its potential in biological applications, with some derivatives

exhibiting antibacterial, antifungal, and antioxidant activities.[9]

4-Methylbenzylidene-4-methylaniline, with its methyl substitutions, is expected to have

altered electronic properties compared to N-benzylideneaniline. The electron-donating

methyl groups can enhance the electron density of the aromatic rings and the imine nitrogen,

which may influence its reactivity in coordination with metal ions and its biological activity.

While specific comparative studies on the biological or chemical performance against N-

benzylideneaniline are not readily available in the searched literature, the principles of

substituent effects in organic chemistry suggest potential differences in their application as

ligands and in the properties of their metal complexes.

Conclusion
Both 4-Methylbenzylidene-4-methylaniline and N-benzylideneaniline are important Schiff

bases synthesized through a straightforward condensation reaction. Their fundamental

difference lies in the substitution pattern on the aromatic rings, which is expected to modulate

their physicochemical properties and reactivity. N-benzylideneaniline is a well-characterized

parent compound, while 4-Methylbenzylidene-4-methylaniline represents a derivative with

altered electronic characteristics due to the presence of methyl groups. Further direct

comparative experimental studies would be beneficial to quantitatively assess the impact of this

substitution on their performance in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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